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Compound of Interest

Compound Name: Canrenone-dé

Cat. No.: B12410217

Essential Safety and Handling Guide for
Canrenone-d6

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Canrenone-d6. The following procedures are
designed to ensure the safe handling, use, and disposal of this compound, minimizing
exposure risks and ensuring a secure laboratory environment.

Compound Information:
e Name: Canrenone-d6
e Synonyms: Aldadiene-d6, SC9376-d6

 Intended Use: For research use only. Canrenone-d6 is the deuterium-labeled form of
Canrenone, an active metabolite of spironolactone and an aldosterone antagonist.[1]

Hazard Identification

Canrenone, the parent compound, is classified with the following hazards:
e Suspected of causing cancer.[2]

» Suspected of damaging fertility or the unborn child.[2]
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» May cause damage to organs through prolonged or repeated exposure.[2]

» Toxic to aquatic life with long-lasting effects.[2]

o Harmful if swallowed or inhaled.

Given these potential hazards, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling

Canrenone-d6.
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Body Part Equipment Specifications & Remarks

Nitrile or neoprene gloves are
recommended. Double gloving
should be considered,
especially for handling larger
Hands Chemical-resistant gloves quantities or during spill
cleanup. Change gloves
frequently and immediately if
contaminated, punctured, or

torn.

A disposable gown made of
polyethylene-coated
polypropylene or other

Body Protective clothing/Gown laminate materials resistant to
chemical permeability is
required. Standard lab coats

are not sufficient.

Eye and face protection, such
Safety glasses with side as goggles or a face shield,
Eyes/Face )
shields or goggles must be worn to prevent

contact with dust or splashes.

For handling powders or when
dust generation is possible, a
NIOSH-approved dust
Respiratory Dust respirator/Mask respirator should be used.
Handling should occur in a
well-ventilated area, preferably

within a chemical fume hood.

Disposable shoe covers
Feet Protective shoe covers should be worn in areas where

Canrenone-d6 is handled.

Disposable head and hair
Head/Hair Head/Hair covers covers are recommended to

prevent contamination.
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Handling and Storage

Safe Handling Procedures:

Obtain, read, and follow all safety instructions before use.

e Avoid all personal contact, including inhalation of dust and contact with skin and eyes.
e Use in a well-ventilated area, such as a chemical fume hood.

o Keep containers securely sealed when not in use.

e Do not eat, drink, or smoke in handling areas.

» Wash hands thoroughly with soap and water after handling.

» Work clothes should be laundered separately.

Storage Conditions:

e Store in a cool, dry, and well-ventilated area.

» Store locked up.

o Keep away from strong bases and oxidizing agents.

First Aid Measures
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Exposure Route

First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with soap and plenty of

water. Consult a doctor.

Eye Contact

Rinse opened eye for several minutes under

running water. Consult a doctor.

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately.

Spill and Disposal Plan

Spill Cleanup:

e Minor Spills:

[¢]

[e]

o

o

[¢]

e Major Spills:

Wear appropriate PPE.

Use dry clean-up procedures to avoid generating dust.

Vacuum or sweep up the material. Ensure the vacuum cleaner is fitted with a HEPA filter.

Dampen with water to prevent dusting before sweeping if necessary.

Place the collected material in a suitable, sealed container for disposal.

o Evacuate the area and alert emergency responders.
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o Control personal contact by wearing appropriate PPE, including a respirator.

o Prevent the spillage from entering drains or water courses.

Disposal:

All waste must be handled in accordance with local, state, and federal regulations.

Dispose of contents/container to an appropriate treatment and disposal facility.

Do not allow the product to enter drains or waterways.

Puncture containers to prevent re-use before disposal at an authorized landfill.

Operational Workflow for Handling Canrenone-d6

The following diagram illustrates the standard operating procedure for handling Canrenone-d6
from receipt to disposal.

Canrenone-d6 Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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